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Compound of Interest

Compound Name:
2-amino-4-fluoro-5-

methoxybenzenethiol

CAS No.: 1343435-68-6

Cat. No.: B1376688

Get Quote

Executive Summary & Scientific Rationale
The Challenge: EGFR Resistance and Scaffold Hopping
Osimertinib (Tagrisso™) is a third-generation epidermal growth factor receptor (EGFR) tyrosine

kinase inhibitor (TKI) that irreversibly binds to the Cys797 residue. It is the standard of care for

non-small cell lung cancer (NSCLC) harboring T790M resistance mutations. However, acquired

resistance mechanisms, such as the C797S mutation (which abolishes the covalent anchor),

necessitate the development of novel analogs.[1]

The Solution: Benzothiazole Bioisosteres
This guide details the synthesis of Benzothiazole-Osimertinib Hybrids. By replacing the indole

core of Osimertinib with a benzothiazole moiety—synthesized from substituted 2-

aminothiophenols—researchers can explore altered solubility profiles, metabolic stability, and

binding vectors within the ATP pocket.
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The benzothiazole ring is a privileged scaffold in medicinal chemistry, known to mimic the

adenine portion of ATP. This protocol leverages the high reactivity of 2-aminothiophenols to

rapidly generate diverse "head" groups for the pyrimidine scaffold via oxidative condensation.

Retrosynthetic Analysis & Strategy
The synthesis is modular, designed to allow late-stage diversification. We utilize a Convergent

Strategy:

Fragment A (Head): Synthesis of functionalized benzothiazoles from 2-aminothiophenols.

Fragment B (Core): 2,4-Dichloropyrimidine scaffold.

Fragment C (Tail): N,N-dimethyl-ethylenediamine derivative (solubilizing group).

Warhead: Acryloyl chloride (covalent binder).
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Caption: Retrosynthetic disconnection of the target analog showing the critical role of 2-

aminothiophenol in generating the bioisosteric head group.

Detailed Experimental Protocols
Phase 1: Synthesis of the Benzothiazole "Head"
(Fragment A)
Objective: To synthesize 2-(4-aminophenyl)benzothiazole derivatives using substituted 2-

aminothiophenols. This moiety replaces the indole of Osimertinib.

Mechanism: Oxidative condensation of 2-aminothiophenol with an aldehyde, followed by

cyclization.

Reagents:
Substituted 2-Aminothiophenol (1.0 equiv)

4-Nitrobenzaldehyde (1.0 equiv)

Sodium Metabisulfite (Na₂S₂O₅) (1.5 equiv) - Oxidant

DMSO (Solvent)[2]

Ethanol (Recrystallization)

Protocol:
Condensation: In a round-bottom flask, dissolve 4-nitrobenzaldehyde (10 mmol) in DMSO

(15 mL).

Addition: Add substituted 2-aminothiophenol (10 mmol) slowly. The solution will darken,

indicating imine formation.

Cyclization: Heat the mixture to 120°C for 45 minutes. Note: DMSO acts as both solvent and

mild oxidant, but Na₂S₂O₅ ensures completion and suppresses disulfide dimerization.

Workup: Cool to room temperature and pour onto crushed ice (100 g). A yellow/orange

precipitate will form.
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Filtration: Filter the solid, wash with cold water (3 x 20 mL), and dry under vacuum.

Reduction (Nitro to Amine): Dissolve the intermediate in Ethanol/Water (4:1). Add Iron

powder (5 equiv) and NH₄Cl (1 equiv). Reflux for 2 hours. Filter through Celite and

concentrate to yield the 2-(4-aminophenyl)benzothiazole.

Validation Criteria:

TLC: Disappearance of aldehyde (Rf ~0.6 in 20% EtOAc/Hex) and appearance of

fluorescent benzothiazole spot.

¹H NMR (DMSO-d₆): Look for the disappearance of the thiol (-SH) peak (~5-6 ppm) and the

appearance of the benzothiazole aromatic protons.

Phase 2: Assembly of the Core Scaffold
Objective: Coupling the Benzothiazole and the Tail to the Pyrimidine Core via sequential

reactions.

Step A: C4-Position Coupling (Benzothiazole Attachment)
Causality: The C4 position of 2,4-dichloropyrimidine is more electrophilic than C2. However, for

Osimertinib analogs, we often want the bulky group at C4. If using the aniline-linked

benzothiazole synthesized above:

Reactants: 2,4-Dichloropyrimidine (1.0 equiv), 2-(4-aminophenyl)benzothiazole (1.0 equiv),

DIPEA (2.0 equiv).

Conditions: n-Butanol, 80°C, 4 hours.

Outcome: The aniline nitrogen attacks C4.

Note: If a Carbon-Carbon bond is desired (mimicking the Indole-C3 to Pyrimidine-C4 bond

of Osimertinib), a Suzuki Coupling would be required instead, using a boronic acid

derivative of the benzothiazole.

Step B: C2-Position Coupling (Tail Attachment)
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Reactants: Intermediate from Step A (1.0 equiv), N,N,N'-trimethylethylenediamine (1.2

equiv), DIPEA (2.0 equiv).

Conditions: DMA (Dimethylacetamide), 100°C, 2 hours.

Purification: Flash column chromatography (DCM:MeOH 95:5).

Phase 3: Warhead Installation (Acryloylation)
Objective: To install the acrylamide group essential for covalent inhibition.

Reactants: Core Scaffold (from Phase 2), Acryloyl Chloride (1.1 equiv), Triethylamine (1.5

equiv).

Solvent: Anhydrous THF or DCM at 0°C.

Protocol:

Cool the solution of the scaffold to 0°C (ice bath).

Add Triethylamine.

Dropwise add Acryloyl Chloride (diluted in THF) over 10 minutes. Critical: Exothermic

reaction. Control temp to prevent polymerization.

Stir for 30 mins at 0°C, then warm to RT for 1 hour.

Quench: Add saturated NaHCO₃ solution. Extract with EtOAc.

Data Summary & Optimization Table
Comparison of oxidative cyclization methods for the critical 2-aminothiophenol step.
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Method
Oxidant/Cat
alyst

Solvent Temp (°C) Yield (%) Notes

Method A

(Recommend

ed)

Na₂S₂O₅ DMSO 120 85-92

High yield,

simple

workup. Best

for nitro-

aldehydes.

Method B

(Green)

Air / Visible

Light
Ethanol 25 60-70

Slower,

requires

photocatalyst

(e.g., Rose

Bengal).

Method C

(Classic)
Iodine (I₂) THF Reflux 75-80

Harder

purification

(iodine

removal).

Method D

(Acidic)
p-TsOH Toluene Reflux 65-75

Requires

Dean-Stark

trap; good for

acid-stable

groups.

Mechanism of Action (Biological Context)[2][3]
The synthesized analog functions by competing with ATP for the binding site of the EGFR

kinase domain.

Benzothiazole Analog EGFR T790M/L858R
Binding Reversible Complex

(Hydrogen Bonding)
Irreversible Inhibition

(Cys797 Adduct)

Michael Addition
(Acrylamide + -SH)
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Caption: The kinetic pathway from reversible binding to irreversible covalent locking of the

EGFR kinase.

QC & Validation Standards
To ensure the "Trustworthiness" of this protocol, the following analytical benchmarks must be

met for the final analog:

HRMS (High-Res Mass Spec): Mass error < 5 ppm. Confirm the presence of the Chlorine

isotope pattern (if precursors remain) or the specific [M+H]+ of the target.

¹H NMR (500 MHz):

Acrylamide Warhead: Distinctive multiplet signals at

5.7, 6.2, and 6.4 ppm (dd).

Benzothiazole: Downfield shift of protons adjacent to the Nitrogen/Sulfur ring.

HPLC Purity: >95% (UV 254 nm) is required for biological assays (IC50 determination).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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